Cas no 91590-90-8 (2,6-Dibromo-4-fluorobenzoic acid)
91590-90-8 structure
Product Name:2,6-Dibromo-4-fluorobenzoic acid
CAS No:91590-90-8
MF:C7H3Br2FO2
MW:297.903924226761
MDL:MFCD00460559
CID:2814145
PubChem ID:13342590
Update Time:2025-09-22
2,6-Dibromo-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Dibromo-4-fluorobenzoic acid
- 2,6-Dibromo-4-fluorobenzoicacid
- 91590-90-8
- Benzoic acid, 2,6-dibromo-4-fluoro-
- DTXSID90537476
- MFCD00460559
- AB93075
- CS-0193895
-
- MDL： MFCD00460559
- Inchi： 1S/C7H3Br2FO2/c8-4-1-3(10)2-5(9)6(4)7(11)12/h1-2H,(H,11,12)
- InChI Key： ZYBAQKCBAGCGGY-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1C(=O)O)Br)F
Computed Properties
- Exact Mass: 297.84633Da
- Monoisotopic Mass: 295.84838Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3Ų
2,6-Dibromo-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013022726-250mg |
2,6-Dibromo-4-fluorobenzoic acid |
91590-90-8 | 97% | 250mg |
$504.00 | 2023-08-31 | |
| Alichem | A013022726-500mg |
2,6-Dibromo-4-fluorobenzoic acid |
91590-90-8 | 97% | 500mg |
$847.60 | 2023-08-31 | |
| Alichem | A013022726-1g |
2,6-Dibromo-4-fluorobenzoic acid |
91590-90-8 | 97% | 1g |
$1549.60 | 2023-08-31 | |
| TRC | D200735-250mg |
2,6-Dibromo-4-fluorobenzoic acid |
91590-90-8 | 250mg |
$ 210.00 | 2022-06-05 | ||
| TRC | D200735-500mg |
2,6-Dibromo-4-fluorobenzoic acid |
91590-90-8 | 500mg |
$ 350.00 | 2022-06-05 | ||
| abcr | AB541559-500 mg |
2,6-Dibromo-4-fluorobenzoic acid; . |
91590-90-8 | 500MG |
€145.40 | 2023-04-14 | ||
| abcr | AB541559-1 g |
2,6-Dibromo-4-fluorobenzoic acid; . |
91590-90-8 | 1g |
€183.60 | 2023-04-14 | ||
| abcr | AB541559-5 g |
2,6-Dibromo-4-fluorobenzoic acid; . |
91590-90-8 | 5g |
€531.80 | 2023-04-14 | ||
| abcr | AB541559-10 g |
2,6-Dibromo-4-fluorobenzoic acid; . |
91590-90-8 | 10g |
€870.40 | 2023-04-14 | ||
| Matrix Scientific | 220280-1g |
2,6-Dibromo-4-fluorobenzoic acid, 95% min |
91590-90-8 | 95% | 1g |
$221.00 | 2023-09-10 |
2,6-Dibromo-4-fluorobenzoic acid Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
91590-90-8 (2,6-Dibromo-4-fluorobenzoic acid) Related Products
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